Cas no 881825-80-5 (2-(5E)-5-1-(4-aminophenyl)ethylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid)

• Product Name: 2-(5E)-5-1-(4-aminophenyl)ethylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid
• CAS No: 881825-80-5
• Molecular Formula: C₁₃H₁₄N₂O₄S₃
• Molecular Weight: 358.456259250641
• CID: 5916958
• PubChem ID: 6384881

2-(5E)-5-1-(4-aminophenyl)ethylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylethane-1-sulfonic acid Properties

Names and Identifiers

• 3-Thiazolidineethanesulfonic acid, 5-[1-(4-aminophenyl)ethylidene]-4-oxo-2-thioxo-
• AKOS002202467
• 881825-80-5
• 2-[(5E)-5-[1-(4-aminophenyl)ethylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethanesulfonic acid
• (E)-2-(5-(1-(4-aminophenyl)ethylidene)-4-oxo-2-thioxothiazolidin-3-yl)ethanesulfonic acid
• F1691-2643
• 2-[(5E)-5-[1-(4-aminophenyl)ethylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]ethane-1-sulfonic acid

• InChIKey： ZBGPRWJZKPYTBA-UHFFFAOYSA-N
• Inchi： 1S/C13H14N2O4S3/c1-8(9-2-4-10(14)5-3-9)11-12(16)15(13(20)21-11)6-7-22(17,18)19/h2-5H,6-7,14H2,1H3,(H,17,18,19)
• SMILES： S1C(=C(C2=CC=C(N)C=C2)C)C(=O)N(CCS(O)(=O)=O)C1=S

Computed Properties

• Exact Mass: 358.01157045g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 358.01157045g/mol
• Heavy Atom Count: 22
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 167Ų

Experimental Properties

• pka: 1.26±0.50(Predicted)
• Density: 1.61±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes